Cas no 1896264-22-4 (O-(quinolin-7-yl)methylhydroxylamine)

• Product Name: O-(quinolin-7-yl)methylhydroxylamine
• CAS No: 1896264-22-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6120562
• PubChem ID: 117277116
• Update Time: 2025-05-21

O-(quinolin-7-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(quinolin-7-yl)methylhydroxylamine
• 1896264-22-4
• EN300-1759391
• O-[(quinolin-7-yl)methyl]hydroxylamine

• Inchi： 1S/C10H10N2O/c11-13-7-8-3-4-9-2-1-5-12-10(9)6-8/h1-6H,7,11H2
• InChI Key： NJIDQQQFQBPGRN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC2=CC=CN=C2C=1)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on O-(quinolin-7-yl)methylhydroxylamine

O-(Quinolin-7-yl)methylhydroxylamine: A Comprehensive Overview

The compound with CAS No. 1896264-22-4, commonly referred to as O-(quinolin-7-yl)methylhydroxylamine, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a derivative of hydroxylamine, a class of compounds known for their role in various chemical reactions and biological processes. The quinolin-7-yl group attached to the hydroxylamine backbone introduces distinctive electronic and structural features, making it a valuable molecule in fields such as organic synthesis, pharmacology, and materials science.

Recent studies have highlighted the versatility of O-(quinolin-7-yl)methylhydroxylamine in facilitating complex chemical transformations. For instance, researchers have demonstrated its effectiveness as a reducing agent in the synthesis of nitrogen-containing heterocycles, which are crucial components in pharmaceuticals and agrochemicals. The ability of this compound to act as both a nucleophile and a reducing agent makes it a versatile tool in organic chemistry.

One of the most promising applications of O-(quinolin-7-yl)methylhydroxylamine lies in its potential as an intermediate in drug discovery. Its structure allows for easy functionalization, enabling the creation of diverse bioactive molecules. Recent advancements in medicinal chemistry have leveraged this compound to develop novel leads for treating diseases such as cancer and neurodegenerative disorders. The quinolin-7-yl group, with its aromatic stability and electron-donating properties, plays a pivotal role in enhancing the bioavailability and efficacy of these drug candidates.

In addition to its role in drug discovery, O-(quinolin-7-yl)methylhydroxylamine has shown potential in materials science. Its ability to coordinate with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis conditions to improve the stability and performance of these materials.

The synthesis of O-(quinolin-7-yl)methylhydroxylamine involves a multi-step process that typically begins with the preparation of quinoline derivatives. The introduction of the hydroxylamine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions required. Researchers have explored various catalysts and reaction conditions to enhance the yield and purity of the final product. These optimizations are critical for ensuring the scalability of the synthesis process for industrial applications.

Despite its numerous advantages, the use of O-(quinolin-7-yl)methylhydroxylamine is not without challenges. The compound's reactivity can lead to side reactions if not properly controlled, necessitating precise stoichiometric control during synthesis. Additionally, its stability under various environmental conditions requires further investigation to ensure its long-term usability in practical applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of O-(quinolin-7-yl)methylhydroxylamine. Quantum mechanical calculations have revealed that the molecule's aromaticity and conjugation patterns significantly influence its chemical behavior. These findings have paved the way for more accurate predictions of reaction outcomes, enabling researchers to design more efficient synthetic pathways.

In conclusion, O-(quinolin-7-yl)methylhydroxylamine (CAS No. 1896264-22-) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry.